Cas no 111-72-8 (2-Butene-1,4-diamine,N1,N4-dimethyl-)

2-Butene-1,4-diamine,N1,N4-dimethyl- structure
111-72-8 structure
Product Name:2-Butene-1,4-diamine,N1,N4-dimethyl-
CAS No:111-72-8
MF:C6H14N2
MW:114.188761234283
CID:160925
PubChem ID:5364149
Update Time:2025-04-19

2-Butene-1,4-diamine,N1,N4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-1,4-diamine,N1,N4-dimethyl-
    • (E)-N,N'-dimethylbut-2-ene-1,4-diamine
    • N,N'-but-2-enylidenebis(methylamine)
    • 2-Butene-1, N,N'-dimethyl-
    • 2-Butene-1,4-diamine, N,N'-dimethyl-
    • AC1NSJ1R
    • AC1Q4TMS
    • EINECS 203-900-3
    • N,4-diamine
    • N,N'-dimethyl-1,4-but-2-ene diamine
    • N,N'-Dimethyl-1,4-diamino-buten-2
    • N,N'-dimethyl-1,4-diamino-butene-2
    • N,N'-dimethyl-2-butene-1,4-diamine
    • n,n'-dimethylbut-2-ene-1,4-diamine
    • N-methyl-N'-methyl-1,4-diamino-2-butene
    • NSC166329
    • N,N/'-but-2-enylidenebis(methylamine)
    • 2-Butene-1,4-diamine, N,N'-dimethyl-, (E)-
    • NSC-166329
    • QXDVFQAKOKIPCM-ONEGZZNKSA-N
    • 59824-12-3
    • NS00023581
    • SCHEMBL8018919
    • (E)-N,N'-Dimethyl-1,4-diaminobut-2-ene
    • 2-Butene-1,4-diamine, N1,N4-dimethyl-
    • AKOS006380120
    • METHYL[(2E)-4-(METHYLAMINO)BUT-2-EN-1-YL]AMINE
    • N,N'-Dimethyl-1,4-diamino-trans-but-2-ene
    • RRP82XMV72
    • NSC 166329
    • trans-N,N'-Dimethyl-2-butene-1,4-diamine
    • 111-72-8
    • Inchi: 1S/C6H14N2/c1-7-5-3-4-6-8-2/h3-4,7-8H,5-6H2,1-2H3/b4-3+
    • InChI Key: QXDVFQAKOKIPCM-ONEGZZNKSA-N
    • SMILES: N(C)C/C=C/CNC

Computed Properties

  • Exact Mass: 114.11600
  • Monoisotopic Mass: 114.115698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 51.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 24.1

Experimental Properties

  • Density: 0.822
  • Boiling Point: 164.2°Cat760mmHg
  • Flash Point: 45.8°C
  • Refractive Index: 1.447
  • PSA: 24.06000
  • LogP: 0.76320

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